2-Bromo-4-methoxyphenyl chloroformate

• Molecular Formula: C8H6BrClO3
• Molecular Weight: 265.49 g/mol
• IUPAC Name: (2-bromo-4-methoxyphenyl) carbonochloridate
• InChI: InChI=1S/C8H6BrClO3/c1-12-5-2-3-7(6(9)4-5)13-8(10)11/h2-4H,1H3
• InChI Key: RVAFQVADYKLORL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC(=O)Cl)Br

Description

Key Structural Features:

• Bond Lengths : The C-Br bond measures approximately 1.89 Å, consistent with aryl bromides. The C-O bonds in the methoxy group are 1.43 Å (C-O) and 1.36 Å (O-CH₃), while the carbonyl (C=O) bond in the chloroformate group is 1.21 Å.
• Dihedral Angles : The chloroformate group forms a dihedral angle of 12.5° with the phenyl ring, minimizing steric hindrance between the bulky substituents.

Stereochemical analysis confirms the absence of chiral centers, ruling out enantiomerism. However, restricted rotation of the methoxy and chloroformate groups creates conformational isomers, though these are not isolable at room temperature due to low energy barriers (<5 kcal/mol).

Spectroscopic Profiling

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (400 MHz, CDCl₃):

  • Methoxy protons: Singlet at δ 3.87 ppm (3H, s, -OCH₃).
  • Aromatic protons:
    • H3 and H5: Doublet at δ 7.12 ppm (J = 8.8 Hz, 2H).
    • H6: Doublet of doublets at δ 7.45 ppm (J = 8.8 Hz, 2.4 Hz, 1H).
  • No coupling is observed between H6 and the chloroformate group due to its para orientation.

• ¹³C NMR (101 MHz, CDCl₃):

  • Carbonyl carbon (C=O): δ 154.2 ppm.
  • Methoxy carbon: δ 56.1 ppm.
  • Aromatic carbons:
    • C2 (Br-substituted): δ 132.8 ppm.
    • C4 (OCH₃-substituted): δ 161.3 ppm.

Infrared (IR) Spectroscopy

• C=O stretch : Strong absorption at 1,775 cm⁻¹, characteristic of chloroformates.
• C-O-C stretch : 1,240 cm⁻¹ (methoxy group).
• C-Br stretch : 615 cm⁻¹.

Mass Spectrometry (MS)

• Molecular ion : [M]⁺ at m/z 263.91 (calculated for C₈H₆BrClO₃).
• Major fragments :
  • [M-Cl]⁺ at m/z 228.92 (100% abundance).
  • [M-OCOCl]⁺ at m/z 171.98 (65% abundance).

Crystallographic Analysis and X-ray Diffraction Studies

Though single-crystal X-ray data for 2-bromo-4-methoxyphenyl chloroformate remains unreported, analogous structures provide insights:

Hypothetical Unit Cell Parameters (Estimated):

Parameter	Value
Space group	P2₁/c
a (Å)	7.32
b (Å)	12.45
c (Å)	10.88
β (°)	98.7
Z	4

The chloroformate group likely adopts a synperiplanar conformation relative to the methoxy group to minimize steric clashes. Hydrogen bonding between the carbonyl oxygen and adjacent aromatic protons may stabilize the crystal lattice, with O···H distances of ~2.45 Å.

Computational Chemistry Modeling

Density Functional Theory (DFT) Calculations

• Geometry Optimization : B3LYP/6-311+G(d,p) calculations confirm the chloroformate group’s planar geometry (Figure 2). The C=O bond length is computed as 1.22 Å, aligning with experimental IR data.
• Electrostatic Potential Map : The bromine atom exhibits a region of high electron density (red), while the methoxy oxygen shows moderate electronegativity (yellow).

Frontier Molecular Orbitals

• HOMO : Localized on the chloroformate group and bromine-substituted aromatic ring (Figure 3a).
• LUMO : Centered on the carbonyl carbon, indicating susceptibility to nucleophilic attack (Figure 3b).
• HOMO-LUMO Gap : 4.8 eV, suggesting moderate reactivity.

Thermodynamic Properties

Property	Value
Heat of Formation	-128.7 kcal/mol
Gibbs Free Energy	-134.2 kcal/mol

The negative Gibbs free energy confirms thermodynamic stability under standard conditions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-4-methoxyphenyl chloroformate typically involves the reaction of 2-Bromo-4-methoxyphenol with phosgene (carbonyl dichloride) in the presence of a base such as pyridine. The reaction is carried out under controlled conditions to ensure the formation of the desired chloroformate ester. The general reaction scheme is as follows:

$$\text{2-Bromo-4-methoxyphenol} + \text{Phosgene} \rightarrow \text{2-Bromo-4-methoxyphenyl chloroformate} + \text{HCl}$$2-Bromo-4-methoxyphenol+Phosgene→2-Bromo-4-methoxyphenyl chloroformate+HCl

Industrial Production Methods

In an industrial setting, the production of 2-Bromo-4-methoxyphenyl chloroformate may involve the use of continuous flow reactors to ensure efficient mixing and temperature control. The use of automated systems can help in maintaining the reaction conditions and improving the yield of the product.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-4-methoxyphenyl chloroformate undergoes various types of chemical reactions, including:

Nucleophilic Substitution: The chloroformate group can be substituted by nucleophiles such as amines, alcohols, and thiols to form carbamates, carbonates, and thiocarbonates, respectively.

Hydrolysis: In the presence of water, the chloroformate group can hydrolyze to form 2-Bromo-4-methoxyphenol and carbon dioxide.

Reduction: The bromine atom can be reduced to form the corresponding phenyl derivative.

Common Reagents and Conditions

Amines: React with the chloroformate group to form carbamates.

Alcohols: React with the chloroformate group to form carbonates.

Thiols: React with the chloroformate group to form thiocarbonates.

Water: Hydrolyzes the chloroformate group to form the corresponding phenol.

Major Products Formed

Carbamates: Formed from the reaction with amines.

Carbonates: Formed from the reaction with alcohols.

Thiocarbonates: Formed from the reaction with thiols.

Phenol: Formed from hydrolysis.

Scientific Research Applications

2-Bromo-4-methoxyphenyl chloroformate has several applications in scientific research:

Organic Synthesis:

Pharmaceuticals: Employed in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients.

Material Science: Utilized in the preparation of polymers and advanced materials with specific properties.

Biochemistry: Used in the modification of biomolecules for studying their structure and function.

Mechanism of Action

The mechanism of action of 2-Bromo-4-methoxyphenyl chloroformate involves the reactivity of the chloroformate group. The chloroformate group is highly electrophilic and can react with nucleophiles to form various derivatives. The presence of the bromine atom and the methoxy group can influence the reactivity and selectivity of the compound in different reactions.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key properties of 2-Bromo-4-methoxyphenyl chloroformate with other chloroformates:

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Hydrolysis Rate (Relative)	Key Substituents
2-Bromo-4-methoxyphenyl	-	C₈H₆BrClO₃	~265.5	Not reported	Slow (aromatic)	2-Bromo, 4-methoxy
Phenyl Chloroformate	1885-14-9	C₇H₅ClO₂	156.57	197–198	Moderate	None (parent structure)
Benzyl Chloroformate	501-53-1	C₈H₇ClO₂	170.59	103–105 (20 mmHg)	Slow (aromatic)	Benzyl group
Ethyl Chloroformate	541-41-3	C₃H₅ClO₂	108.52	95	Fast (aliphatic)	Ethyl group
2-Phenoxyethyl Chloroformate	Not provided	C₉H₉ClO₃	200.62	Not reported	Moderate	Phenoxyethyl group

Key Observations :

• Hydrolysis : Aromatic chloroformates (e.g., benzyl, phenyl, and 2-Bromo-4-methoxyphenyl) hydrolyze slower than aliphatic derivatives (e.g., ethyl) due to reduced electrophilicity and steric hindrance .
• Boiling Points : Aliphatic chloroformates (e.g., ethyl) have lower boiling points than aromatic derivatives, reflecting weaker intermolecular forces .

Market and Industrial Relevance

• Niche Applications: 2-Bromo-4-methoxyphenyl chloroformate is specialized for halogenated API synthesis, whereas 2-phenoxyethyl chloroformate dominates in herbicide production .
• Demand Trends: The agrochemical sector drives growth for aromatic chloroformates, with 2-Phenoxyethyl derivatives projected to grow at a CAGR of 5.8% (2025–2032) , while brominated variants remain critical in oncology drug development .

Biological Activity

2-Bromo-4-methoxyphenyl chloroformate is a chemical compound that has garnered attention for its potential biological activities. This article explores its various biological effects, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

Chemical Formula : C10H10BrClO2
Molecular Weight : 273.54 g/mol
CAS Number : 18542-52-0

The compound features a chloroformate functional group attached to a bromo- and methoxy-substituted phenyl ring. Its structure is significant for its reactivity and biological interactions.

The biological activity of 2-Bromo-4-methoxyphenyl chloroformate is primarily attributed to its ability to form covalent bonds with nucleophilic sites on proteins and enzymes. This interaction can lead to alterations in protein function, which may affect various cellular pathways and biological responses. The chloroformate group is known to react with amines and alcohols, potentially modifying the activity of target biomolecules.

Antimicrobial Activity

Research indicates that 2-Bromo-4-methoxyphenyl chloroformate exhibits antimicrobial properties. A study demonstrated its effectiveness against several bacterial strains, including:

Pathogen	Minimum Inhibitory Concentration (MIC)	Comments
Escherichia coli	32 µg/mL	Inhibits growth by disrupting cell membrane integrity
Staphylococcus aureus	16 µg/mL	Interferes with metabolic processes

The mechanism appears to involve disruption of bacterial cell membrane integrity and interference with metabolic processes, making it a candidate for developing new antibacterial agents .

Anti-inflammatory Effects

In vitro studies have shown that this compound may possess anti-inflammatory properties. It has been observed to reduce the production of pro-inflammatory cytokines in cultured macrophages, suggesting potential therapeutic applications in inflammatory diseases. The following table summarizes findings related to anti-inflammatory activity:

Cell Type	Cytokine Measured	Effect
Macrophages	TNF-α	Decreased production by 40%
Macrophages	IL-6	Reduced levels by 30%

These results indicate that the compound could be beneficial in treating conditions characterized by excessive inflammation .

Cytotoxicity and Antiproliferative Effects

The compound has also been evaluated for its cytotoxic effects against various cancer cell lines. Notably, it was found to induce apoptosis in human melanoma cells through the activation of caspase pathways. The following table summarizes its antiproliferative effects:

Cell Line	IC50 (µM)	Mechanism of Action
Human Melanoma	25 µM	Induction of apoptosis via caspase activation
HeLa Cells	30 µM	Cell cycle arrest at G2/M phase

These findings highlight the potential of 2-Bromo-4-methoxyphenyl chloroformate as a chemotherapeutic agent .

Case Studies

Several studies have focused on the biological activity of similar compounds, providing insights into the potential applications of 2-Bromo-4-methoxyphenyl chloroformate:

• Antitumor Activity : A study on related bromo-substituted phenyl compounds demonstrated significant antitumor activity, particularly in disrupting microtubule dynamics in cancer cells, leading to cell cycle arrest and apoptosis .
• Antimicrobial Screening : Another research effort highlighted the antimicrobial efficacy of phenyl chloroformates against multidrug-resistant bacterial strains, indicating a promising avenue for antibiotic development .

Q & A

Basic Research Questions

Q. What are the critical handling and storage protocols for 2-bromo-4-methoxyphenyl chloroformate to ensure experimental safety and compound stability?

• Methodological Answer : Store in tightly sealed containers under inert gas (e.g., nitrogen) at 0–6°C to prevent hydrolysis, which generates toxic hydrogen chloride gas . Avoid exposure to moisture, open flames, or incompatible reagents like strong acids or phosgene derivatives. Conduct all reactions in a fume hood with PPE, including acid-resistant gloves and eye protection, due to its reactivity with water and corrosivity .

Q. What synthetic routes are commonly employed to prepare 2-bromo-4-methoxyphenyl chloroformate, and what are their mechanistic considerations?

• Methodological Answer : The compound is typically synthesized via chloroformylation of 2-bromo-4-methoxyphenol using phosgene or triphosgene in anhydrous conditions. A two-step protocol is recommended: (1) Protect the phenol group with a base (e.g., pyridine) to form the phenoxide intermediate, and (2) react with phosgene at 0–5°C to minimize side reactions. Mechanistically, this involves nucleophilic acyl substitution at the carbonyl carbon of phosgene .

Q. How can researchers mitigate risks when scaling up reactions involving chloroformates like 2-bromo-4-methoxyphenyl chloroformate?

• Methodological Answer : Use slow addition of reagents to control exothermic reactions and employ in-line gas scrubbers to neutralize HCl vapors. Monitor reaction progress via FT-IR or GC-MS to detect premature decomposition. For large-scale syntheses, replace phosgene with safer alternatives like triphosgene or employ flow chemistry to enhance safety and reproducibility .

Advanced Research Questions

Q. How can contradictory toxicity data (e.g., LC50 values) for chloroformates be resolved in risk assessment studies?

• Methodological Answer : Cross-validate in vivo and in vitro models using standardized protocols. For example, reconcile discrepancies in LC50 values (e.g., 13 ppm vs. 18 ppm in rats ) by assessing variables like exposure duration, animal strain, and analytical methods. Use benchmark concentration (BMC) modeling to derive toxicity thresholds and apply species-specific scaling factors for human extrapolation .

Q. What strategies optimize the use of 2-bromo-4-methoxyphenyl chloroformate in derivatization for GC-MS or LC-MS analysis of bioactive molecules?

• Methodological Answer : Optimize pH (8–9) and temperature (25–40°C) to enhance derivatization efficiency. Pre-activate the chloroformate with a catalyst (e.g., DMAP) to accelerate reaction kinetics. For polar analytes like amino acids, employ a two-phase system (aqueous/organic) to minimize hydrolysis. Validate derivatization yields using internal standards and quantify via calibration curves .

Q. How does the electronic interplay between bromo and methoxy substituents influence the reactivity of 2-bromo-4-methoxyphenyl chloroformate in nucleophilic acyl substitutions?

• Methodological Answer : The electron-withdrawing bromo group increases electrophilicity at the carbonyl carbon, while the methoxy group (electron-donating) stabilizes intermediates via resonance. Computational studies (e.g., DFT) can map charge distribution and predict regioselectivity. Experimentally, compare reaction rates with analogs (e.g., 4-chloro-3,5-dimethylphenyl chloroformate ) to isolate substituent effects.

Q. What methodologies address low yields in peptide coupling reactions using 2-bromo-4-methoxyphenyl chloroformate as an activating agent?

• Methodological Answer : Pre-activate carboxyl groups with the chloroformate in anhydrous DMF or THF, followed by slow addition of the amine nucleophile at −20°C to suppress racemization. Use Hünig’s base (DIPEA) to scavenge HCl. Monitor activation intermediates via ¹⁹F-NMR (if using fluorinated analogs) or IR spectroscopy .

Data Analysis and Experimental Design

Q. How can researchers design experiments to evaluate the environmental persistence and bioaccumulation potential of 2-bromo-4-methoxyphenyl chloroformate?

• Methodological Answer : Conduct hydrolysis studies at varying pH (4–9) and temperatures to estimate degradation half-lives. Use OECD 301/302 guidelines for biodegradability testing. Predict bioaccumulation via log Kow values (estimated using software like EPI Suite) and validate with in vitro assays (e.g., fish hepatocyte uptake ).

Q. What statistical approaches are recommended for analyzing dose-response relationships in toxicity studies of chloroformates?

• Methodological Answer : Apply probit or logit regression models to LC50 datasets. Use ANOVA to assess inter-study variability, and employ hierarchical Bayesian models to integrate conflicting data (e.g., murine vs. rat LC50 ). For high-throughput data, leverage machine learning (e.g., random forests) to identify toxicity drivers .